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Compound of Interest

Compound Name: 2-Chloro-5-hydroxybenzoic acid

CAS No.: 56961-30-9

Cat. No.: B1297782

Get Quote

An In-Depth Technical Guide to 2-Chloro-5-hydroxybenzoic Acid: Properties, Synthesis, and

Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Chloro-5-hydroxybenzoic acid
(CAS No: 56961-30-9), a pivotal chemical intermediate in the fields of medicinal chemistry and

organic synthesis. We delve into its core physicochemical properties, with a primary focus on

its molecular weight, and present detailed, field-proven protocols for its synthesis and analytical

characterization. The narrative emphasizes the causality behind experimental choices,

providing insights into its application as a versatile scaffold in drug discovery, particularly in the

development of novel benzamide-based therapeutics. This document serves as an essential

resource for researchers leveraging this compound in their development pipelines, ensuring a

foundation of scientific integrity and technical accuracy.
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2-Chloro-5-hydroxybenzoic acid is a halogenated and hydroxylated derivative of benzoic

acid. Its specific substitution pattern imparts unique reactivity, making it a valuable starting

material for multi-step organic syntheses. Accurate knowledge of its physical and chemical

properties is fundamental for its effective use, from reaction stoichiometry calculations to

analytical method development.

The definitive molecular weight and other key quantitative data are summarized below,

providing a reliable reference for laboratory applications.

Table 1: Key Physicochemical and Identification Data for 2-Chloro-5-hydroxybenzoic Acid

Property Value Source(s)

Molecular Weight 172.56 g/mol [1]

Molecular Formula C₇H₅ClO₃ [2][3][4]

IUPAC Name
2-chloro-5-hydroxybenzoic

acid
[2][5]

CAS Registry Number 56961-30-9 [2][6][7]

Appearance

White to light yellow or very

pale yellow-brown crystalline

powder

[1]

Melting Point 178-182 °C [1]

Typical Purity >97.0% (by GC) [1]

Storage Temperature

Room Temperature

(Recommended in a cool,

dark, and dry place)

[1]

Synthesis Pathway and Experimental Protocol
The synthesis of 2-Chloro-5-hydroxybenzoic acid is most effectively achieved from its

corresponding aniline derivative, 5-amino-2-chlorobenzoic acid. The methodology hinges on a

well-established transformation: the diazotization of an aromatic amine followed by the thermal
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decomposition (hydrolysis) of the resulting diazonium salt in an aqueous acidic medium. This

process reliably substitutes the amino group with a hydroxyl group.

Causality in Experimental Design
The choice of an acidic medium (sulfuric acid) and low temperature (0-5 °C) during the addition

of sodium nitrite is critical. The acid protonates the nitrous acid formed in situ, generating the

potent nitrosating agent required for diazotization. The low temperature is essential to ensure

the stability of the diazonium salt intermediate, which can be explosive and prone to unwanted

side reactions at elevated temperatures. The subsequent heating under reflux provides the

activation energy needed for the hydrolysis step, where water acts as the nucleophile to

replace the diazonium group.

Experimental Protocol: Synthesis from 5-Amino-2-
chlorobenzoic Acid[8]

Reaction Setup: Prepare a suspension of 5-amino-2-chlorobenzoic acid (29.6 mmol) in a

solution of sulfuric acid (6.00 mL, 0.167 mol). Cool the stirring suspension to 0 °C in an ice

bath.

Diazotization: Slowly add a pre-chilled aqueous solution of sodium nitrite (0.5 M, 90 mL) to

the suspension. Critically maintain the reaction temperature between 0 and 5 °C throughout

the addition to prevent degradation of the diazonium intermediate.

Intermediate Formation: After the addition is complete, continue stirring the reaction mixture

in the ice bath for 1 hour to ensure complete formation of the diazonium salt.

Hydrolysis: Dilute the reaction mixture with water (900 mL) and heat it to reflux. Stir under

reflux for 30 minutes to drive the hydrolysis of the diazonium salt to the desired hydroxyl

group.

Isolation and Purification: Cool the reaction mixture to room temperature, allowing the

product to precipitate. Collect the solid product by vacuum filtration. Wash the filter cake with

cold water to remove residual acid and inorganic salts. Dry the product under vacuum to

yield 2-Chloro-5-hydroxybenzoic acid.
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Visualization of the Synthesis Workflow
The following diagram illustrates the key stages of the synthesis process, providing a clear

visual representation of the workflow.

start_end process reagent condition 5-Amino-2-chlorobenzoic Acid
+ Sulfuric Acid

Diazotization

aq. Sodium Nitrite

Slow Addition

Hydrolysis

Diazonium Salt Intermediate

0-5 °C

Filtration & Washing Reflux (Heat)

2-Chloro-5-hydroxybenzoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Chloro-5-hydroxybenzoic acid.
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Analytical Characterization for Quality Control
Verifying the identity and purity of synthesized 2-Chloro-5-hydroxybenzoic acid is a non-

negotiable step for its use in drug development, where impurities can drastically alter biological

outcomes. High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic

Resonance (NMR) are standard, robust methods for this purpose.

Protocol: Purity Assessment by Reversed-Phase HPLC
This protocol is a self-validating system for quantifying the purity of the final compound against

potential starting materials and by-products.

System Preparation: Use a standard HPLC system equipped with a C18 column and a UV

detector.

Mobile Phase Preparation: Prepare a mobile phase consisting of an appropriate ratio of an

aqueous acidic buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g.,

acetonitrile or methanol). The exact ratio should be optimized to achieve good separation,

but a gradient elution is often effective.

Standard and Sample Preparation: Prepare a stock solution of a reference standard of 2-
Chloro-5-hydroxybenzoic acid at a known concentration (e.g., 1 mg/mL) in the mobile

phase. Prepare the synthesized sample at the same concentration.

Chromatographic Run: Equilibrate the column with the mobile phase. Inject the sample and

run the separation, monitoring the elution with the UV detector at a suitable wavelength (e.g.,

230 nm).[8]

Data Analysis: The purity is calculated based on the area percentage of the main peak

corresponding to 2-Chloro-5-hydroxybenzoic acid relative to the total area of all observed

peaks. The retention time should match that of the reference standard.

Utility in Drug Discovery and Medicinal Chemistry
The true value of 2-Chloro-5-hydroxybenzoic acid for drug development professionals lies in

its utility as a versatile chemical building block. The carboxylic acid and phenolic hydroxyl
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groups, along with the chlorinated aromatic ring, provide multiple points for chemical

modification.

Primary Application: Scaffold for Benzamide Synthesis
The most prominent application of this compound is as a reagent for the synthesis of

substituted benzamides.[3][6] The carboxylic acid moiety can be readily activated (e.g.,

converted to an acyl chloride or activated with coupling agents) and reacted with a primary or

secondary amine to form a stable amide bond. This reaction is fundamental to building a

diverse library of compounds for screening.

Derivatives based on this scaffold have been investigated as potential multireceptor

antipsychotics, demonstrating the pharmacological relevance of the core structure.[3][6]

Furthermore, related chloro-hydroxybenzoic acid structures are explored for creating novel

sulfonamides with antimicrobial activity, indicating the broader potential of this chemical class.

[9]

Visualization of its Role as a Chemical Scaffold

scaffold reagent process product 2-Chloro-5-hydroxybenzoic Acid
(Scaffold)
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Caption: Role of 2-Chloro-5-hydroxybenzoic acid as a scaffold in synthesis.

Safety, Handling, and Storage
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Adherence to safety protocols is paramount when working with any chemical reagent. 2-
Chloro-5-hydroxybenzoic acid is classified as an irritant and requires careful handling to

minimize exposure.

GHS Hazard Classification: Warning[2][1]

Hazard Statements:

H315: Causes skin irritation.[2][1]

H319: Causes serious eye irritation.[2][1]

H335: May cause respiratory irritation.[2]

Recommended Personal Protective Equipment (PPE): Wear appropriate protective gloves,

chemical safety goggles, and a lab coat.[1][10] Handle in a well-ventilated area or a chemical

fume hood.[10]

First Aid Measures:

Skin Contact: Immediately wash with plenty of water. If skin irritation occurs, seek medical

advice.[1]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from

incompatible materials.[1]

Conclusion
2-Chloro-5-hydroxybenzoic acid, with a molecular weight of 172.56 g/mol , is more than a

simple chemical compound; it is a strategic tool for medicinal chemists and drug development

scientists.[2] Its well-defined physicochemical properties, straightforward synthesis, and

versatile reactivity make it an invaluable scaffold for constructing complex molecules with

therapeutic potential. This guide provides the foundational knowledge and practical protocols

necessary for researchers to confidently and safely integrate this important building block into

their discovery and development workflows, fostering innovation grounded in scientific rigor.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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